6-methyl-2-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)-N-(p-tolyl)pyrimidin-4-amine

• Molecular Formula: C26H27N5O2S
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 6-methyl-N-(4-methylphenyl)-2-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C26H27N5O2S/c1-19-7-10-23(11-8-19)28-25-17-20(2)27-26(29-25)30-13-15-31(16-14-30)34(32,33)24-12-9-21-5-3-4-6-22(21)18-24/h3-12,17-18H,13-16H2,1-2H3,(H,27,28,29)
• InChI Key: SPHGTLXNQGGIQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3CCN(CC3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4

Description

6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE is a complex organic compound that belongs to the class of pyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE typically involves multi-step organic reactions. The process may start with the preparation of the pyrimidine core, followed by the introduction of the naphthalene-2-sulfonyl group and the piperazine moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of the synthetic route to maximize yield and purity. This may include the use of automated synthesis equipment and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Potential therapeutic agent due to its biological activity.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE: shares structural similarities with other pyrimidine derivatives.

Naphthalene-sulfonyl piperazine derivatives: These compounds also contain the naphthalene-sulfonyl group and piperazine moiety.

Uniqueness

The uniqueness of 6-METHYL-N-(4-METHYLPHENYL)-2-[4-(NAPHTHALENE-2-SULFONYL)PIPERAZIN-1-YL]PYRIMIDIN-4-AMINE lies in its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.